Cas no 2172141-22-7 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2172141-22-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5905813
• PubChem ID: 165530010
• Update Time: 2025-06-29

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
• EN300-1500543
• 2172141-22-7

• Inchi： 1S/C28H34N2O5/c1-3-19(14-15-26(32)33)29-25(31)16-28(2,18-12-13-18)30-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,3,12-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WAECXZYHKYRUAG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(NC(CC)CCC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Introduction to 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172141-22-7)

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2172141-22-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclopropyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc group is widely used in peptide synthesis as a protecting group for the amino functionality, ensuring selective reactivity during the synthesis process. The cyclopropyl moiety, on the other hand, introduces conformational constraints and enhances the overall stability and bioavailability of the compound. These properties make 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid an attractive candidate for the development of novel pharmaceuticals.

Recent research has focused on the potential of this compound in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of the Fmoc and cyclopropyl groups provides a platform for fine-tuning the pharmacological properties of the molecule, enabling researchers to optimize its efficacy and safety profile.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Another area of interest is the potential use of this compound in cancer therapy. A recent study published in Cancer Research explored the anti-cancer effects of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid. The researchers found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The structural complexity of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid also makes it an excellent candidate for structure-based drug design. Computational methods have been employed to model the interactions between this compound and its target proteins, providing insights into its binding affinity and selectivity. These studies have identified key residues involved in the binding process, which can be targeted to enhance the potency and specificity of the molecule.

In addition to its therapeutic potential, 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid has also been studied for its use as a research tool. Its unique properties make it suitable for probing biological systems and understanding molecular mechanisms underlying various diseases. For example, it has been used in assays to study protein-protein interactions and enzyme inhibition.

The synthesis of 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid involves several steps, including the protection of amino groups with Fmoc, introduction of the cyclopropyl moiety, and subsequent deprotection to yield the final product. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of this compound for further research and development.

In conclusion, 4-3-cyclopropyl-3-{(9H-fluoren-9-yloxymethylcarbonyl)amino}butanoylhexanoic acid (CAS No. 2172141-22-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and biomedical research.